![molecular formula C9H9NO5 B066586 Methyl 4-methoxy-2-nitrobenzoate CAS No. 181871-73-8](/img/structure/B66586.png)
Methyl 4-methoxy-2-nitrobenzoate
Overview
Description
Methyl 4-methoxy-2-nitrobenzoate (M4MNB) is a synthetic compound that has been widely used in scientific research. It is a member of the nitrobenzoic acid family and is used as a reagent in organic synthesis. M4MNB has a wide range of applications, from drug development to environmental testing.
Scientific Research Applications
Solvolysis Studies :
- A study on the solvolysis of derivatives related to Methyl 4-methoxy-2-nitrobenzoate demonstrated the influence of substituent groups on reaction rates and mechanisms (Jursic, Ladika, & Sunko, 1986).
Photostabilizers and Oxygen Generators :
- Research on compounds like this compound, among others, has shown their potential as photostabilizers and in the generation and quenching of singlet molecular oxygen, which is significant for material protection against oxidative degradation (Soltermann et al., 1995).
Solubility and Thermodynamic Modeling :
- Studies have been conducted to understand the solubility of compounds like this compound in various solvents, contributing to knowledge in pharmaceutical formulation and chemical process optimization (Hart et al., 2015).
Synthesis and Biological Activity :
- The compound has been used in the synthesis of novel derivatives with potential biological activities. For example, derivatives of Pyrido[4,3-b]carbazole with substituents like this compound have shown cytotoxic activity against certain cancer cell lines (Jasztold-Howorko et al., 2005).
Metabolism Studies in Legal Highs :
- In studies related to new psychoactive substances, this compound derivatives have been synthesized and characterized to understand their metabolic pathways (Power et al., 2014).
Intermediate in Cardiotonic Drug Synthesis :
- This compound and its derivatives have been utilized in the synthesis of intermediate products for the preparation of cardiotonic drugs like Sulmazole and Isomazole (Lomov, 2019).
Conformational Studies in Organic Chemistry :
- Studies on the conformations of ortho-substituted diphenyl ethers, which include this compound derivatives, contribute to the understanding of molecular structures and isomerization in organic compounds (Chandler, Smith, & Moir, 1964).
Mechanism of Action
Target of Action
Methyl 4-methoxy-2-nitrobenzoate is a nitro compound . Nitro compounds are a very important class of nitrogen derivatives. The nitro group, − NO 2, like the carboxylate anion, is a hybrid of two equivalent resonance structures
Mode of Action
For instance, they can undergo direct substitution of hydrocarbons with nitric acid, displacement reactions with nitrite ions, and oxidation of primary amines .
Biochemical Pathways
Nitro compounds can affect various biochemical pathways depending on their specific targets and mode of action .
Pharmacokinetics
The polar character of the nitro group results in lower volatility of nitro compounds than ketones of about the same molecular weight . This could potentially impact the bioavailability of this compound.
Properties
IUPAC Name |
methyl 4-methoxy-2-nitrobenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO5/c1-14-6-3-4-7(9(11)15-2)8(5-6)10(12)13/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APKDQNMBIHKQSF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)OC)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70589913 | |
Record name | Methyl 4-methoxy-2-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70589913 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
181871-73-8 | |
Record name | Methyl 4-methoxy-2-nitrobenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70589913 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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